Cas no 1182952-47-1 (1-Pentyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-Pentyl-1H-1,2,4-triazol-3-amine
• CAS No: 1182952-47-1
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 5295310
• Update Time: 2023-08-26

1-Pentyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-PENTYL-1H-1,2,4-TRIAZOL-3-AMINE
• 1H-1,2,4-Triazol-3-amine, 1-pentyl-
• 1-Pentyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H14N4/c1-2-3-4-5-11-6-9-7(8)10-11/h6H,2-5H2,1H3,(H2,8,10)
• InChI Key： DBVXNZFVHVZQBT-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 107
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles